2-(cyclopropylmethoxy)-N-(4-fluorobenzyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(cyclopropylmethoxy)-N-(4-fluorobenzyl)isonicotinamide” is an organic compound. It contains a cyclopropyl group, a methoxy group, a fluorobenzyl group, and an isonicotinamide group. These groups are common in many pharmaceuticals and synthetic organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent groups. The cyclopropyl group would likely introduce some ring strain into the molecule, while the methoxy and fluorobenzyl groups could participate in various intermolecular interactions .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific arrangement of its constituent groups. The cyclopropyl group might be prone to ring-opening reactions, while the methoxy group could potentially undergo substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as polarity, molecular weight, and functional groups would all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Directed Assembly of Inorganic-Organic Hybrid Materials
Isonicotinamide has been utilized as a supramolecular reagent in the synthesis of copper(II) complexes, demonstrating its potential in creating inorganic–organic hybrid materials with consistent supramolecular motifs. This application showcases the ability to generate a family of materials displaying infinite 1-D chains, highlighting the versatility of isonicotinamide-related compounds in materials science (Aakeröy et al., 2003).
Supramolecular Chemistry and Co-crystallization
The use of isonicotinamide as a co-crystallizing agent in crystal engineering has expanded the versatility of such compounds. Specifically, in the co-crystallization with carboxylic acids, isonicotinamide facilitates the formation of co-crystals that exhibit a range of structural phenomena, including high Z′ values, stoichiometric variations, and phase transitions. This highlights its role in the development of new materials with potential applications in pharmaceuticals and materials science (Lemmerer & Fernandes, 2012).
Medicinal Chemistry and Drug Design
The synthesis and evaluation of compounds related to isonicotinamide have led to the identification of potential therapeutic agents. For instance, derivatives have been assessed for their inhibitory effects on enzymes such as carbonic anhydrase, which is relevant for the development of drugs for conditions like glaucoma, diuretics, and neurological disorders. This underscores the role of isonicotinamide analogs in the exploration of new pharmaceuticals (Boztaş et al., 2015).
Neuroprotection and Cellular Protection
Compounds structurally related to isonicotinamide have been explored for their protective effects against cellular damage induced by conditions such as hypoxia. The preferential inhibition of the Na+/Ca2+ exchanger isoform by these compounds suggests their potential application in neuroprotection and the treatment of neurodegenerative diseases, showcasing the therapeutic potential of isonicotinamide derivatives (Iwamoto & Kita, 2006).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-[(4-fluorophenyl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c18-15-5-3-12(4-6-15)10-20-17(21)14-7-8-19-16(9-14)22-11-13-1-2-13/h3-9,13H,1-2,10-11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWTHEVMMGAGQIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.